Cas no 89270-23-5 (Cyclosporin AM 4N)

• Product Name: Cyclosporin AM 4N
• CAS No: 89270-23-5
• MF: C₆₁H₁₀₉N₁₁O₁₂
• MW: 1188.58467650414
• CID: 723983
• Update Time: 2025-04-19

Cyclosporin AM 4N Chemical and Physical Properties

Names and Identifiers

• Cyclosporin A,9-L-leucine-
• Cyclosporin AM 4N
• 30-ethyl-33-[(E)-1-hydroxy-2-methylhex-4-enyl]-1,4,7,10,12,15,19,28-octamethyl-6,9,18,24-tetrakis(2-methylpropyl)-3,21-di(propan-2-yl)-1,4,7,10,13,16,19,22,25,28,31-undecazacyclotritriacontane-2,5,8,1
• cyclosporine metabolite M21

• Inchi： 1S/C61H109N11O12/c1-24-26-27-39(15)51(74)50-55(78)65-42(25-2)57(80)67(18)32-47(73)64-43(28-33(3)4)53(76)66-48(37(11)12)60(83)68(19)44(29-34(5)6)54(77)62-40(16)52(75)63-41(17)56(79)69(20)45(30-35(7)8)58(81)70(21)46(31-36(9)10)59(82)71(22)49(38(13)14)61(84)72(50)23/h24,26,33-46,48-51,74H,25,27-32H2,1-23H3,(H,62,77)(H,63,75)(H,64,73)(H,65,78)(H,66,76)/b26-24+
• InChI Key： MIIRLHRXLLVIMF-SHHOIMCASA-N
• SMILES： CCC1C(=O)N(C)CC(=O)NC(CC(C)C)C(=O)NC(C(C)C)C(=O)N(C)C(CC(C)C)C(=O)NC(C)C(=O)NC(C)C(=O)N(C)C(CC(C)C)C(=O)N(C)C(CC(C)C)C(=O)N(C)C(C(C)C)C(=O)N(C)C(C(C(C/C=C/C)C)O)C(=O)N1

Computed Properties

• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 84
• Rotatable Bond Count: 15
• Complexity: 2290
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 12
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 1001
• XLogP3: 7.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Cyclosporins
• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Peptidomimetics Peptoid-peptide hybrids Cyclosporins